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Compound of Interest

Compound Name: 1-Undecanoylglycerol

Cat. No.: B3026069 Get Quote

1-Undecanoylglycerol: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical and chemical properties of 1-
Undecanoylglycerol, also known as 1-monoundecanoin. Due to the limited availability of

specific experimental data for this particular monoglyceride in publicly accessible literature, this

document combines established knowledge of monoglycerides with generalized experimental

protocols. It is intended to serve as a foundational resource for professionals in chemistry and

drug development.

Chemical Identity and Physical Properties
1-Undecanoylglycerol is a monoglyceride consisting of a glycerol molecule esterified with one

undecanoic acid molecule at the sn-1 position. It is also referred to as monoundecanoin.

Table 1: Physical and Chemical Properties of 1-Undecanoylglycerol
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Property Value Source/Method

IUPAC Name
(2,3-dihydroxypropyl)

undecanoate
N/A

Synonyms
1-Monoundecanoin, Glyceryl

1-monoundecanoate
N/A

CAS Number 108652-83-1 ChemicalBook[1]

Molecular Formula C₁₄H₂₈O₄ N/A

Molecular Weight 260.37 g/mol N/A

Melting Point

Data not available. Estimated

to be slightly above room

temperature based on similar

saturated monoglycerides.

N/A

Boiling Point

Data not available.

Decomposes at high

temperatures.

N/A

Density Data not available. N/A

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol,

chloroform, and ethers.[2]

General property of

monoglycerides

Appearance

Expected to be a white to off-

white waxy solid at room

temperature.

General property of

monoglycerides

Chemical Properties and Stability
Monoglycerides are generally stable under anhydrous conditions but can be susceptible to

hydrolysis in the presence of water, especially at acidic or alkaline pH. The stability of

monoglycerides in formulations is a critical factor, with polymorphic transformations from the

functional α-gel phase to a more stable but less functional coagel phase being a key concern in

aqueous systems.[3] Factors such as pH and water content can significantly influence the

stability and aggregation of monoglycerides in solutions.
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General Stability Considerations for Monoglycerides:

Hydrolysis: The ester linkage is subject to cleavage in the presence of water, acids, or bases,

yielding glycerol and undecanoic acid.

Oxidation: While the saturated undecanoyl chain is relatively resistant to oxidation, impurities

or formulation components could promote degradation.

Polymorphism: Monoglycerides can exist in different crystalline forms (α, β', β), which affects

their physical properties and functionality as emulsifiers. The α-form is generally the most

functional but least stable.[3]

Experimental Protocols
Synthesis of 1-Undecanoylglycerol (Generalized
Enzymatic Method)
Enzymatic synthesis is preferred for producing high-purity monoglycerides under mild

conditions.[4] A common method is the esterification of glycerol with the corresponding fatty

acid using a lipase catalyst.

Materials:

Glycerol

Undecanoic acid

Immobilized lipase (e.g., from Candida antarctica, Lipozyme® 435)[5]

Organic solvent (e.g., 2-methyl-2-butanol or solvent-free system)

Molecular sieves (for water removal)

Silica gel for column chromatography

Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:
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Combine glycerol and undecanoic acid in a suitable molar ratio (e.g., 5:1 glycerol to fatty

acid) in a round-bottom flask.

Add the immobilized lipase (e.g., 10% by weight of reactants).

If using a solvent, add it to the mixture. For a solvent-free system, proceed to the next step.

Add activated molecular sieves to remove water produced during the reaction, which drives

the equilibrium towards ester formation.

Heat the mixture to a controlled temperature (e.g., 60-70 °C) with constant stirring.

Monitor the reaction progress by taking aliquots and analyzing them by thin-layer

chromatography (TLC) or gas chromatography (GC).

Once the reaction reaches the desired conversion, stop the reaction by filtering off the

immobilized enzyme.

Purify the 1-undecanoylglycerol from the reaction mixture using silica gel column

chromatography. Elute with a gradient of hexane and ethyl acetate to separate the

monoglyceride from unreacted starting materials and by-products (diglycerides and

triglycerides).

Evaporate the solvent from the collected fractions containing the pure product under reduced

pressure.

Characterize the final product using techniques such as NMR, FT-IR, and mass

spectrometry.

Glycerol

Reaction Mixture
(Glycerol, Undecanoic Acid, Lipase)Undecanoic Acid

Immobilized Lipase

Purification
(Column Chromatography)

Reaction 1-UndecanoylglycerolIsolation
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Click to download full resolution via product page

Caption: Generalized workflow for the enzymatic synthesis of 1-Undecanoylglycerol.

Determination of Melting Point (Generalized)
The melting point of a solid organic compound can be determined using a melting point

apparatus.[3]

Procedure:

Finely powder a small amount of the purified 1-Undecanoylglycerol.

Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of a melting point apparatus.

Heat the block rapidly to a temperature about 10-15 °C below the expected melting point.

Then, decrease the heating rate to 1-2 °C per minute.

Record the temperature at which the first drop of liquid appears (onset of melting) and the

temperature at which the entire solid has turned into a clear liquid (completion of melting).

This range is the melting point.

Analysis by High-Performance Liquid Chromatography
(HPLC) (Generalized)
HPLC with an Evaporative Light Scattering Detector (ELSD) is a common method for the

analysis of monoglycerides.

Instrumentation and Conditions:

HPLC System: With a gradient pump and autosampler.

Detector: Evaporative Light Scattering Detector (ELSD).

Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).
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Mobile Phase A: Acetonitrile

Mobile Phase B: Water

Gradient: Start with a suitable ratio of A and B, and gradually increase the percentage of A to

elute the more nonpolar di- and triglycerides.

Flow Rate: 1.0 mL/min.

Column Temperature: 30-40 °C.

Injection Volume: 10-20 µL.

Procedure:

Prepare a standard solution of 1-Undecanoylglycerol of known concentration in a suitable

solvent (e.g., isopropanol/hexane).

Prepare the sample solution by dissolving a known amount of the material to be analyzed in

the same solvent.

Set up the HPLC system with the specified conditions.

Inject the standard solution to determine the retention time and response factor.

Inject the sample solution.

Identify the 1-Undecanoylglycerol peak in the sample chromatogram based on the

retention time of the standard.

Quantify the amount of 1-Undecanoylglycerol in the sample by comparing the peak area

with that of the standard.

Sample Preparation
(Dissolve in Solvent)

HPLC System
(C18 Column, Gradient Elution)

Injection ELSD DetectorElution Data Analysis
(Chromatogram)

Signal Quantification of
1-Undecanoylglycerol

Calculation

Click to download full resolution via product page
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Caption: General workflow for the HPLC-ELSD analysis of 1-Undecanoylglycerol.

Biological Activity and Signaling Pathways
While specific signaling pathways for 1-Undecanoylglycerol have not been extensively

documented, monoglycerides, in general, are key players in lipid metabolism. They are

intermediates in the breakdown of triglycerides (lipolysis).[6]

Monoacylglycerol lipase (MGL) is a crucial enzyme that hydrolyzes monoglycerides into free

fatty acids and glycerol.[7][8] This process is central to energy metabolism and the generation

of signaling molecules. For instance, the hydrolysis of the endocannabinoid 2-

arachidonoylglycerol (a 2-monoglyceride) by MGL releases arachidonic acid, a precursor for

prostaglandins and other eicosanoids involved in inflammation and other physiological

processes.[7][8]

Medium-chain monoglycerides, such as glycerol monolaurate (from a C12 fatty acid), have

been investigated for their biological activities, including antimicrobial and growth-promoting

effects in animal feed. Given its C11 fatty acid chain, 1-Undecanoylglycerol falls into the

category of medium-chain monoglycerides and may exhibit similar biological properties.

However, specific studies on the biological effects of 1-Undecanoylglycerol are limited.
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Caption: The role of monoglycerides in the general lipolysis pathway.

Conclusion
1-Undecanoylglycerol is a monoglyceride with potential applications in various fields,

including as an emulsifier in food and pharmaceutical formulations, and potentially as a

biologically active agent. This guide provides a summary of its known and expected properties,

along with generalized experimental protocols for its synthesis and analysis. The lack of

specific experimental data in the literature highlights an opportunity for further research to fully

characterize this compound and explore its potential applications. The provided methodologies

can serve as a starting point for such investigations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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